Cas no 150-84-5 (Citronellyl acetate)

Citronellyl acetate Properties

Names and Identifiers

• 3,7-Dimethyloct-6-en-1-yl acetate
• Citronellyl acetate
• CITRONELLYL ACETATE(AS)
• DL-Citronellyl acetate
• 3,7-Dimethyl-6-octen-1-ol Acetate
• 3,7-Dimethyl-6-octen-1-yl acetate
• FEMA 2311
• Cephreine
• Cephereine
• Citronellylacetat
• Citronellol acetate
• CitronellyI acetate
• CITRONELLYL ACETATE, DL-
• Citronellyl acetate,97%
• 1-Acetoxy-3,7-dimethyloct-6-ene
• Acetic acid, citronellyl ester
• Natural rhodinol, acetylated
• Citronellyl ethanoate
• b-citronellyl acetate
• 6-Octen-1-ol, 3,7-dimethyl-, acetate
• 3,7-dimethyloct-6-enyl acetate
• 2-Octen-8-ol, 2,6-dimethyl-, acetate
• Ctronellyl acetate (natural)
• Acetic acid, 3,7-dimethyl-6-octen-1-yl ester
• 3,7-Dimethyl-6-octen-1-yl
• beta-citronellyl acetate
• beta-citronellol acetate
• CITRONELLYL ACETATE
• DL-CITRONELLYL ACETATE
• +Expand

• MDL： MFCD00015039
• InChIKey： JOZKFWLRHCDGJA-UHFFFAOYSA-N
• Inchi： 1S/C12H22O2/c1-10(2)6-5-7-11(3)8-9-14-12(4)13/h6,11H,5,7-9H2,1-4H3
• SMILES： O(C(C([H])([H])[H])=O)C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H]

Computed Properties

• Exact Mass: 198.16200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 7
• Monoisotopic Mass: 198.162
• Heavy Atom Count: 14
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 3.32210
• PSA: 26.30000
• Refractive Index: n20/D 1.445(lit.)
• Water Partition Coefficient: Almost insoluble
• Boiling Point: 173°C/34mmHg(lit.)
• Melting Point: 17.88°C (estimate)
• Flash Point: Fahrenheit: 217.4 ° f < br / > Celsius: 103 ° C < br / >
• FEMA: 2311
• Color/Form: colorless liquid
• Solubility: Miscible in ethanol and most non-volatile oils, insoluble in propylene glycol, glycerol, and water
• Density: 0.891 g/mL at 25 °C(lit.)

Citronellyl acetate Security Information

• RTECS：RH3422500
• WGK Germany：2
• Safety Term：S24/25
• Safety Instruction： S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Risk Phrases： 36/37/38
• TSCA：Yes

Citronellyl acetate Customs Data

• HS CODE：2915390090
• Customs Data：

  China Customs Code:

  2915390090

  Overview:

  2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%